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Compound of Interest

Compound Name: Amg perk 44

Cat. No.: B609916

Technical Support Center: AMG PERK 44

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on the preparation and handling of AMG PERK 44 stock
solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of AMG PERK 44?

Al: The recommended solvent for preparing a stock solution of AMG PERK 44 is Dimethyl
Sulfoxide (DMSO).[1][2][3] For optimal results, it is advisable to use a fresh, unopened bottle of
DMSO due to its hygroscopic nature, which can affect solubility.[1]

Q2: What is the maximum solubility of AMG PERK 44 in DMSO?

A2: The reported solubility of AMG PERK 44 in DMSO varies slightly between suppliers, but it
is generally high. Concentrations of up to 25 mg/mL (requiring sonication) and 20 mM have
been reported.[1][2]

Q3: My AMG PERK 44 is not dissolving completely in DMSO. What should | do?

A3: If you encounter solubility issues, gentle warming of the solution or sonication can help
facilitate dissolution.[1] Ensure you are using a sufficient volume of DMSO for the mass of the
compound. If precipitation occurs after the solution has cooled, it may indicate that the
concentration is too high for long-term storage at that temperature.
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Q4: How should I store the solid compound and the prepared stock solution of AMG PERK 44?

A4: The solid (powder) form of AMG PERK 44 should be stored at -20°C and is stable for at
least four years.[4] Once prepared, the stock solution should be aliquoted into smaller volumes

to avoid repeated freeze-thaw cycles and stored under the following conditions:

e -80°C: Stable for up to 1 year.[1]

e -20°C: Stable for up to 6 months.[1][3]
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Protocol for Preparing a 10 mM AMG PERK 44 Stock
Solution

This protocol provides a step-by-step guide to preparing a 10 mM stock solution of AMG PERK
44. The molecular weight of AMG PERK 44 (hydrochloride) is 561.07 g/mol .[2]

Materials:

AMG PERK 44 (hydrochloride) powder

Anhydrous DMSO (newly opened bottle recommended)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes
Procedure:

o Equilibrate: Allow the vial of AMG PERK 44 powder to come to room temperature before
opening to prevent condensation.

o Weigh: Accurately weigh out the desired amount of AMG PERK 44 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 5.61 mg.

e Add Solvent: Add the calculated volume of DMSO to the vial containing the AMG PERK 44
powder. To continue the example, add 1 mL of DMSO.

o Dissolve: Vortex the solution until the powder is completely dissolved. If necessary, use a
sonicator to aid dissolution.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed
vials. This minimizes contamination and degradation from repeated freeze-thaw cycles.
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» Store: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-
term storage (up to 6 months).
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Caption: Workflow for preparing an AMG PERK 44 stock solution.

Troubleshooting Guide: Solubility Issues
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Caption: Troubleshooting steps for AMG PERK 44 dissolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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